Cas no 901044-86-8 (1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901044-86-8
• MF: C₂₄H₁₆F₃N₃
• MW: 403.39915561676
• CID: 5960836
• PubChem ID: 20852520
• Update Time: 2025-06-08

1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• 3-phenyl-1-(p-tolyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline
• 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)pyrazolo[4,3-c]quinoline
• 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline
• 901044-86-8
• F3407-1239
• AKOS001795725

• Inchi： 1S/C24H16F3N3/c1-15-7-10-18(11-8-15)30-23-19-12-9-17(24(25,26)27)13-21(19)28-14-20(23)22(29-30)16-5-3-2-4-6-16/h2-14H,1H3
• InChI Key： KGFQOZAMWNRUNW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=CC1C(C3C=CC=CC=3)=NN(C3C=CC(C)=CC=3)C=12)(F)F

Computed Properties

• Exact Mass: 403.12963201g/mol
• Monoisotopic Mass: 403.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline

Recent Advances in the Study of 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline (CAS: 901044-86-8)

The compound 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline (CAS: 901044-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting kinases involved in inflammatory and oncogenic pathways. The trifluoromethyl group at the 7-position of the quinoline ring has been identified as a critical pharmacophore, enhancing both the binding affinity and metabolic stability of the molecule. Structural-activity relationship (SAR) studies have further elucidated the importance of the 4-methylphenyl and phenyl substituents in modulating selectivity and potency.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional therapies. Mechanistic studies suggest that the compound induces apoptosis through the inhibition of key signaling pathways, such as PI3K/AKT and MAPK/ERK. Additionally, its favorable pharmacokinetic profile, including oral bioavailability and low toxicity, positions it as a viable candidate for further preclinical development.

Recent synthetic methodologies have also been optimized to improve the yield and scalability of 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline. Novel catalytic systems and green chemistry approaches have been employed to reduce the environmental impact of its production while maintaining high purity and efficacy. These advancements are critical for transitioning the compound from the laboratory to industrial-scale manufacturing.

Despite these promising developments, challenges remain, particularly in understanding the compound's off-target effects and long-term safety profile. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and the development of derivatives with improved specificity. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 1-(4-methylphenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted biological activity and robust chemical properties underscore its potential as a cornerstone in the development of next-generation kinase inhibitors. Future research will likely explore its applications beyond oncology, including inflammatory and neurodegenerative diseases, further expanding its impact on human health.